Cas no 2137902-68-0 (Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate)

• Product Name: Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate
• CAS No: 2137902-68-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5825116
• PubChem ID: 165447677
• Update Time: 2025-10-28

Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137902-68-0
• methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate
• EN300-700145
• Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C12H21NO3/c1-11(10(14)15-4)12(16-11)7-5-9(6-8-12)13(2)3/h9H,5-8H2,1-4H3
• InChI Key： KMPXGHDXRKTMSP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(C)C21CCC(CC2)N(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.1Ų

Additional information on Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate

Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2137902-68-0): A Comprehensive Overview

Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2137902-68-0) is a unique spirocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its spiro[2.5]octane core and dimethylamino functional group, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry. Its structural complexity and potential applications have made it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The spirocyclic structure of Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate is particularly noteworthy. Spiro compounds, which feature two rings sharing a single carbon atom, are known for their three-dimensional rigidity and conformational stability. These attributes are highly sought after in drug design, as they can enhance binding affinity and selectivity toward biological targets. The presence of the dimethylamino group further augments the compound's reactivity, enabling its use in a variety of chemical transformations.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate, making it more accessible for research and development. Its synthesis typically involves multi-step organic reactions, including cyclization and functional group modifications, which are optimized to achieve high yields and purity. The compound's CAS No. 2137902-68-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and commercial catalogs.

One of the most compelling aspects of Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate is its potential application in medicinal chemistry. Researchers are investigating its utility as a building block for the development of central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier. The dimethylamino moiety is a common feature in many CNS-active compounds, suggesting that this spirocyclic derivative could play a pivotal role in the discovery of new therapeutics for neurological disorders.

In addition to its pharmaceutical applications, Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate is also being explored in material science. Its rigid spirocyclic framework can impart desirable mechanical and thermal properties to polymers and other advanced materials. This versatility underscores the compound's significance across multiple disciplines, from drug discovery to industrial chemistry.

The growing interest in spirocyclic compounds has been fueled by their unique structural features and broad utility. As a result, Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate has become a focal point for researchers seeking to unlock new chemical space. Its CAS No. 2137902-68-0 is frequently cited in patent applications and academic publications, reflecting its importance in contemporary chemistry.

From a commercial perspective, the demand for high-quality Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate is on the rise. Suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and material science industries. Ensuring the compound's purity and consistency is paramount, as even minor impurities can impact its performance in downstream applications.

In conclusion, Methyl 6-(dimethylamino)-2-methyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2137902-68-0) represents a fascinating example of modern chemical innovation. Its spirocyclic architecture, combined with the reactive dimethylamino group, opens up a world of possibilities for researchers and industries alike. As scientific understanding of this compound deepens, its applications are expected to expand, further solidifying its role in the advancement of chemistry and related fields.